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Compound of Interest

Compound Name: 3-Benzyloxyaniline

Cat. No.: B072059

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 3-
Benzyloxyaniline, a versatile intermediate compound used in the synthesis of
pharmaceuticals, dyes, and other advanced materials.[1] This document outlines the key
physical properties, detailed experimental protocols for their determination, and a visual
representation of the experimental workflow.

Core Physicochemical Properties

3-Benzyloxyaniline, also known as 3-(phenylmethoxy)benzenamine, is a light brown
crystalline powder.[2][3] Its core physical and chemical identifiers are summarized in the table

below for easy reference.
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Property Value Source(s)
Melting Point 61-69 °C [2]
62-66 °C [3]
63-67 °C (lit.) [41[51[61[7]
Boiling Point 170 °C (at 3 Torr) [7]
Molecular Formula C13H13NO [2][3]
Molecular Weight 199.25 g/mol [21[41[5]
CAS Number 1484-26-0 [3][4][5]
Appearance Light brown powder / Beige to Be

tan powder

Experimental Protocols for Determination of
Physical Constants

Accurate determination of melting and boiling points is crucial for verifying the purity and
identity of a compound.[8] The following sections detail the standard methodologies for these
measurements.

The melting point of a crystalline solid is the temperature at which it transitions to a liquid state.
[8][9] For pure compounds, this occurs over a narrow range, typically 0.5-1.0°C.[3] The
presence of impurities generally causes a depression and broadening of the melting point
range.[3][10] The capillary method is a standard and widely used technique for this
determination.[8][11]

Apparatus and Materials:
e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[3]
¢ Glass capillary tubes (sealed at one end)[3]

o Thermometer (calibrated)
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o Sample of 3-Benzyloxyaniline (finely powdered)

e Mortar and pestle (optional, for powdering the sample)

o Heating bath fluid (e.g., mineral oil, for Thiele tube method)
Procedure:

» Sample Preparation: Ensure the 3-Benzyloxyaniline sample is completely dry and finely
powdered. If necessary, gently crush the crystals using a mortar and pestle.[11]

o Packing the Capillary Tube: Press the open end of a capillary tube into the powdered
sample. A small amount of the solid will be forced into the tube. Invert the tube and tap it
gently on a hard surface to pack the sample down into the sealed end. The packed sample
height should be approximately 1-2 mm.[10]

e Apparatus Setup:

o Mel-Temp Apparatus: Insert the packed capillary tube into one of the sample slots. Place a
calibrated thermometer in the designated holder.[3]

o Thiele Tube: Attach the capillary tube to a thermometer using a small rubber band or
thread, aligning the sample with the thermometer bulb. Insert this assembly into the Thiele
tube containing a heating fluid, ensuring the sample is immersed.[12]

e Heating and Observation:

o Begin heating the apparatus. For an unknown sample, a rapid initial heating can be
performed to find an approximate melting point.[3]

o For an accurate measurement, allow the apparatus to cool and then begin heating again
at a slow, controlled rate (approximately 1-2°C per minute) as the temperature approaches
the expected melting point.[3][13]

o Data Recording: Record two temperatures:

o Ti: The temperature at which the first droplet of liquid appears.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b072059?utm_src=pdf-body
https://www.benchchem.com/product/b072059?utm_src=pdf-body
https://www.westlab.com/blog/measuring-melting-point
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o T2: The temperature at which the last crystal of the solid completely melts.

o The melting point is reported as the range T1 - T2.[3]

o Post-Measurement: Turn off the apparatus and allow it to cool. Dispose of the used capillary
tube in a designated glass waste container. For repeated measurements, always use a fresh
sample and a new capillary tube.[4]

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[8] The Thiele tube method is a convenient technique for
determining the boiling point of small quantities of a liquid.[12] Since 3-Benzyloxyaniline is a
solid at room temperature, it must first be melted to perform this measurement.

Apparatus and Materials:

e Thiele tube[12]

e Small test tube (e.g., 75x10 mm)

e Capillary tube (sealed at one end)

e Thermometer (calibrated)

o Sample of 3-Benzyloxyaniline

» Heating source (e.g., Bunsen burner)

» Heating bath fluid (e.g., high-boiling mineral oil)
e Rubber band or thread

Procedure:

o Sample Preparation: Place a small amount (less than 0.5 mL) of 3-Benzyloxyaniline into
the small test tube and gently heat it until it melts.

o Capillary Inversion: Place the capillary tube into the small test tube with its open end down.
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o Apparatus Assembly: Attach the small test tube to the thermometer using a rubber band,
ensuring the sample is aligned with the thermometer bulb.

e Heating: Insert the assembly into the Thiele tube, ensuring the heating oil level is above the
sample. Gently heat the side arm of the Thiele tube.[12]

» Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as bubbles. Continue heating until a continuous and vigorous stream of bubbles emerges
from the capillary tip.[12]

o Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.
The bubbling will slow down and stop. The moment the liquid is drawn back into the capillary
tube, the vapor pressure inside the capillary equals the external pressure. The temperature
at this exact moment is the boiling point of the substance.[12]

o Data Recording: Record the temperature and the ambient barometric pressure, as boiling
point is pressure-dependent.

Mandatory Visualizations

The following diagram illustrates the standard workflow for determining the melting point of a
solid organic compound using a modern melting point apparatus.
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Caption: Experimental workflow for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b072059#3-benzyloxyaniline-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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